Cas no 80356-10-1 (Pentanoic acid, 5-methyl-2-(1-methylethyl)phenyl ester)
80356-10-1 structure
Product Name:Pentanoic acid, 5-methyl-2-(1-methylethyl)phenyl ester
CAS No:80356-10-1
MF:C15H22O2
MW:234.333984851837
CID:583621
PubChem ID:12866770
Update Time:2025-04-19
Pentanoic acid, 5-methyl-2-(1-methylethyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-methyl-2-(1-methylethyl)phenyl ester
- (5-methyl-2-propan-2-ylphenyl) pentanoate
- RIJOKQDIPZLLFF-UHFFFAOYSA-N
- thymyl valerate
- DTXSID80511881
- SCHEMBL249973
- 5-Methyl-2-(propan-2-yl)phenyl pentanoate
- 80356-10-1
-
- Inchi: 1S/C15H22O2/c1-5-6-7-15(16)17-14-10-12(4)8-9-13(14)11(2)3/h8-11H,5-7H2,1-4H3
- InChI Key: RIJOKQDIPZLLFF-UHFFFAOYSA-N
- SMILES: O(C(CCCC)=O)C1C=C(C)C=CC=1C(C)C
Computed Properties
- Exact Mass: 234.161979940g/mol
- Monoisotopic Mass: 234.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3Ų
Pentanoic acid, 5-methyl-2-(1-methylethyl)phenyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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